Cas no 566198-29-6 (6-(2-Acetyl-phenyl)-nicotinic acid)
6-(2-Acetyl-phenyl)-nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(2-Acetyl-phenyl)-nicotinic acid
- 6-(2-acetylphenyl)pyridine-3-carboxylic acid
- 6-(3-Acetyl-phenyl)-nicotinic acid
- 6-(4-Formylphenyl)-nicotinic acid
- 3-Pyridinecarboxylic acid, 6-(4-formylphenyl)-
-
- MDL: MFCD18316848
- Inchi: 1S/C13H9NO3/c15-8-9-1-3-10(4-2-9)12-6-5-11(7-14-12)13(16)17/h1-8H,(H,16,17)
- InChI Key: DUVQVUKHTHBRNM-UHFFFAOYSA-N
- SMILES: C1=NC(C2=CC=C(C=O)C=C2)=CC=C1C(O)=O
Computed Properties
- Exact Mass: 241.07400
Experimental Properties
- PSA: 67.26000
- LogP: 2.64940
6-(2-Acetyl-phenyl)-nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB323294-5 g |
6-(4-Formylphenyl)nicotinic acid, 95%; . |
566198-29-6 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB323294-5g |
6-(4-Formylphenyl)nicotinic acid, 95%; . |
566198-29-6 | 95% | 5g |
€1159.00 | 2025-04-17 | |
| A2B Chem LLC | AG76912-1g |
6-(2-Acetyl-phenyl)-nicotinic acid |
566198-29-6 | 1g |
$363.00 | 2023-12-30 | ||
| A2B Chem LLC | AG76912-5g |
6-(2-Acetyl-phenyl)-nicotinic acid |
566198-29-6 | 5g |
$1128.00 | 2023-12-30 |
6-(2-Acetyl-phenyl)-nicotinic acid Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 6-(2-Acetyl-phenyl)-nicotinic acid
Comprehensive Overview of 6-(2-Acetyl-phenyl)-nicotinic acid (CAS No. 566198-29-6): Properties, Applications, and Research Insights
6-(2-Acetyl-phenyl)-nicotinic acid (CAS No. 566198-29-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a nicotinic acid core linked to a 2-acetylphenyl moiety, serves as a versatile intermediate in drug discovery. Its molecular formula, C14H11NO3, and weight of 241.24 g/mol make it a candidate for modulating biological pathways, particularly in inflammation and metabolic disorders.
Recent studies highlight the growing demand for 6-(2-Acetyl-phenyl)-nicotinic acid derivatives in medicinal chemistry, driven by their potential as kinase inhibitors or enzyme modulators. Researchers are exploring its role in targeting oxidative stress-related diseases, aligning with trends in precision medicine. The compound's structure-activity relationship (SAR) is under investigation to optimize bioavailability and selectivity, addressing common queries like "How does 6-(2-Acetyl-phenyl)-nicotinic acid interact with cellular receptors?"
From a synthetic perspective, 566198-29-6 is synthesized via Pd-catalyzed cross-coupling or multistep organic reactions, with purity often exceeding 98% (HPLC). Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its identity, a topic frequently searched by chemists. Its solubility in DMSO and stability under inert conditions make it suitable for high-throughput screening assays.
In the context of green chemistry, efforts to improve the sustainable synthesis of 6-(2-Acetyl-phenyl)-nicotinic acid are gaining traction. Environmental concerns have led to searches for "eco-friendly nicotinic acid derivatives," prompting innovations in catalytic methods. Additionally, its potential in nutraceuticals and cosmeceuticals is being explored, tapping into the wellness industry's growth.
For researchers, understanding the patent landscape around CAS 566198-29-6 is critical. Recent filings highlight applications in neuroprotective agents and anti-diabetic formulations, addressing FAQs like "Is 6-(2-Acetyl-phenyl)-nicotinic acid patented for therapeutic use?" Regulatory databases indicate compliance with REACH and FDA guidelines, ensuring safety in preclinical studies.
In summary, 6-(2-Acetyl-phenyl)-nicotinic acid exemplifies the intersection of chemical innovation and biomedical relevance. Its adaptability to drug design and alignment with healthcare trends position it as a compound of enduring scientific interest.
566198-29-6 (6-(2-Acetyl-phenyl)-nicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)